Cas no 2229324-94-9 (3-(3,5-dimethoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(3,5-dimethoxyphenoxy)-3-methylazetidine
• CAS No: 2229324-94-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6000348
• PubChem ID: 165980680
• Update Time: 2025-05-24

3-(3,5-dimethoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenoxy)-3-methylazetidine
• 2229324-94-9
• EN300-1818823

• Inchi： 1S/C12H17NO3/c1-12(7-13-8-12)16-11-5-9(14-2)4-10(6-11)15-3/h4-6,13H,7-8H2,1-3H3
• InChI Key： BOOADFWXMJZHOT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1)OC)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(3,5-dimethoxyphenoxy)-3-methylazetidine

Professional Introduction to Compound with CAS No. 2229324-94-9 and Product Name: 3-(3,5-dimethoxyphenoxy)-3-methylazetidine

The compound identified by the CAS number 2229324-94-9 and the product name 3-(3,5-dimethoxyphenoxy)-3-methylazetidine represents a significant area of interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both aromatic and azetidine moieties in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-(3,5-dimethoxyphenoxy)-3-methylazetidine structure, with its distinct substitution pattern, offers a promising scaffold for drug discovery. The dimethoxyphenyl group introduces hydrophobicity and potential interactions with specific binding sites, while the azetidine ring provides a rigid core that can influence the conformational flexibility of the molecule.

One of the most compelling aspects of this compound is its potential role in inhibiting key enzymes involved in inflammatory processes. Studies have shown that molecules with similar structural motifs can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. The 3,5-dimethoxyphenyl moiety, in particular, has been identified as a critical component for achieving potent anti-inflammatory effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. Molecular docking simulations have been performed using 3-(3,5-dimethoxyphenoxy)-3-methylazetidine as a lead molecule to identify potential binding interactions with target proteins. These simulations have highlighted the compound's ability to dock effectively into active sites of enzymes associated with pain and inflammation, suggesting its therapeutic potential.

The synthesis of 3-(3,5-dimethoxyphenoxy)-3-methylazetidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring necessitates careful consideration of ring-closing reactions and protecting group strategies to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize the synthetic pathway and improve scalability.

From a medicinal chemistry perspective, the structural features of 3-(3,5-dimethoxyphenoxy)-3-methylazetidine make it an attractive candidate for further derivatization. By modifying substituents on the aromatic ring or exploring different functional groups on the azetidine ring, chemists can generate a library of analogs with tailored biological activities. This approach allows for the systematic optimization of potency, selectivity, and pharmacokinetic properties.

Preclinical studies have begun to explore the pharmacological profile of 3-(3,5-dimethoxyphenoxy)-3-methylazetidine in various disease models. Initial findings suggest that this compound exhibits significant anti-inflammatory effects without notable side effects at therapeutic doses. These results are particularly promising given the increasing demand for safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been developed to predict drug-like properties and identify promising candidates for further investigation. These tools have been instrumental in accelerating the drug development process by filtering out compounds that are unlikely to succeed in clinical trials.

In conclusion, 3-(3,5-dimethoxyphenoxy)-3-methylazetidine, identified by CAS number 2229324-94-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.